Cas no 200358-05-0 (2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)-)
200358-05-0 structure
Product Name:2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)-
CAS No:200358-05-0
MF:C12H9NOS
MW:215.270961523056
MDL:MFCD01860772
CID:1391413
PubChem ID:15445891
Update Time:2025-09-22
2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)-
- 5-(4-METHOXYPHENYL)THIOPHENE-2-CARBONITRILE
- 200358-05-0
- GEO-03594
- 2-cyano-5-(4-methoxyphenyl)thiophene
- SCHEMBL6660584
- KLOBIDFRJPQTOF-UHFFFAOYSA-N
- DTXSID40572857
-
- MDL: MFCD01860772
- Inchi: 1S/C12H9NOS/c1-14-10-4-2-9(3-5-10)12-7-6-11(8-13)15-12/h2-7H,1H3
- InChI Key: KLOBIDFRJPQTOF-UHFFFAOYSA-N
- SMILES: S1C(C#N)=CC=C1C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 215.04057
- Monoisotopic Mass: 215.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 61.3Ų
Experimental Properties
- PSA: 33.02
2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K13637-1g |
5-(4-methoxyphenyl)thiophene-2-carbonitrile |
200358-05-0 | 95% | 1g |
$533 | 2023-09-03 | |
| eNovation Chemicals LLC | K13637-5g |
5-(4-methoxyphenyl)thiophene-2-carbonitrile |
200358-05-0 | 95% | 5g |
$1430 | 2023-09-03 | |
| eNovation Chemicals LLC | K13637-5g |
5-(4-methoxyphenyl)thiophene-2-carbonitrile |
200358-05-0 | 95% | 5g |
$1430 | 2025-02-22 | |
| eNovation Chemicals LLC | K13637-1g |
5-(4-methoxyphenyl)thiophene-2-carbonitrile |
200358-05-0 | 95% | 1g |
$533 | 2025-02-22 | |
| eNovation Chemicals LLC | K13637-5g |
5-(4-methoxyphenyl)thiophene-2-carbonitrile |
200358-05-0 | 95% | 5g |
$1430 | 2025-02-25 | |
| eNovation Chemicals LLC | K13637-1g |
5-(4-methoxyphenyl)thiophene-2-carbonitrile |
200358-05-0 | 95% | 1g |
$533 | 2025-02-25 |
2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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